Cas no 1996008-33-3 (Tert-butyl 2-amino-3-(oxan-3-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(oxan-3-yl)propanoate
• CAS No: 1996008-33-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5956780
• PubChem ID: 137940141
• Update Time: 2025-07-19

Tert-butyl 2-amino-3-(oxan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1996008-33-3
• EN300-6511772
• Tert-butyl 2-amino-3-(oxan-3-yl)propanoate

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)10(13)7-9-5-4-6-15-8-9/h9-10H,4-8,13H2,1-3H3
• InChI Key： JNVXWNCNPWBCLZ-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-amino-3-(oxan-3-yl)propanoate

Tert-butyl 2-amino-3-(oxan-3-yl)propanoate (CAS No. 1996008-33-3): A Comprehensive Overview

Tert-butyl 2-amino-3-(oxan-3-yl)propanoate (CAS No. 1996008-33-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tert-butyl (2S)-2-amino-3-(oxan-3-yl)propanoate, is a chiral amino acid derivative that has garnered attention due to its potential in the development of novel therapeutic agents.

The chemical structure of Tert-butyl 2-amino-3-(oxan-3-yl)propanoate features a tert-butyl ester group, an amino group, and a cyclohexane ring (oxan). This unique combination of functional groups imparts the compound with a range of interesting properties, including solubility, stability, and reactivity. The tert-butyl ester group enhances the compound's stability under various conditions, making it suitable for use in both synthetic and biological applications.

Recent research has highlighted the potential of Tert-butyl 2-amino-3-(oxan-3-yl)propanoate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery.

In another study, researchers at the University of California, San Francisco, explored the use of Tert-butyl 2-amino-3-(oxan-3-yl)propanoate in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides. These compounds have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The cyclohexane ring in Tert-butyl 2-amino-3-(oxan-3-yl)propanoate provides conformational rigidity, which is crucial for maintaining the bioactive conformation of peptidomimetics.

The chiral nature of Tert-butyl 2-amino-3-(oxan-3-yl)propanoate is another important aspect that contributes to its utility in pharmaceutical research. Chiral compounds can exhibit different biological activities depending on their enantiomeric form. Therefore, the ability to synthesize and isolate specific enantiomers is essential for optimizing drug efficacy and minimizing side effects. Recent advancements in asymmetric synthesis have made it possible to produce high-purity enantiomers of Tert-butyl 2-amino-3-(oxan-3-yl)propanoate, further enhancing its value as a research tool.

Beyond its applications in drug discovery, Tert-butyl 2-amino-3-(oxan-3-yl)propanoate has also been investigated for its potential use in chemical biology. Chemical biology is an interdisciplinary field that combines chemistry and biology to understand and manipulate biological systems at the molecular level. Researchers at Harvard University have used this compound to probe protein-protein interactions and enzyme catalysis. The tert-butyl ester group can be selectively cleaved under specific conditions, allowing for controlled release of the amino acid derivative within cells.

The solubility properties of Tert-butyl 2-amino-3-(oxan-3-yl)propanoate make it particularly useful in high-throughput screening (HTS) assays. HTS is a key technique in modern drug discovery that involves testing large libraries of compounds for their ability to modulate specific biological targets. The ability to dissolve this compound in various solvents ensures that it can be easily incorporated into HTS workflows without compromising assay performance.

In conclusion, Tert-butyl 2-amino-3-(oxan-3-yl)propanoate (CAS No. 1996008-33-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and chiral nature make it an excellent candidate for developing novel therapeutic agents and probing biological systems. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the field.